Cas no 835923-23-4 (Benzoic acid,4-(2-pyrimidinyl)-, hydrochloride (1:1))
835923-23-4 structure
Product Name:Benzoic acid,4-(2-pyrimidinyl)-, hydrochloride (1:1)
CAS No:835923-23-4
MF:C11H9ClN2O2
MW:236.654361486435
CID:716184
PubChem ID:45117414
Update Time:2025-04-19
Benzoic acid,4-(2-pyrimidinyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(2-pyrimidinyl)-, hydrochloride (1:1)
- Benzoic acid, 4-(2-pyrimidinyl)-, monohydrochloride (9CI)
- 4-(Pyrimidin-2-yl)benzoic acid hydrochloride
- 4-(Pyrimidin-2-yl)benzoic acid xhydrochloride
- 835923-23-4
- 4-(2-Pyrimidinyl)benzoic acid hydrochloride
- 290326-11-3
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- Inchi: 1S/C11H8N2O2.ClH/c14-11(15)9-4-2-8(3-5-9)10-12-6-1-7-13-10;/h1-7H,(H,14,15);1H
- InChI Key: DERLEQHDSMQZTP-UHFFFAOYSA-N
- SMILES: Cl.OC(C1C=CC(C2N=CC=CN=2)=CC=1)=O
Computed Properties
- Exact Mass: 236.035
- Monoisotopic Mass: 236.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1A^2
Benzoic acid,4-(2-pyrimidinyl)-, hydrochloride (1:1) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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